6-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole

• IUPAC Name: 6-methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole
• InChI: InChI=1S/C12H14N2/c1-9-5-4-6-10-12(9)13-11-7-2-3-8-14(10)11/h4-6H,2-3,7-8H2,1H3
• InChI Key: DLPVHLASXZWECL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N3CCCCC3=N2
• Molecular Formula: C12H14N2
• DSSTOX Substance ID: DTXSID00510159
• Molecular Weight: 186.25 g/mol
• CAS RN: 84186-33-4

Description

6-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole is a heterocyclic compound that has been the subject of scientific research due to its potential as a therapeutic agent. It is a bicyclic compound that contains both a pyridine and an imidazole ring, which gives it unique properties that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 6-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. It has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
6-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It has also been shown to have anti-tumor effects by inducing apoptosis and inhibiting angiogenesis. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole in lab experiments is its ability to target multiple pathways, making it a promising candidate for drug development. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 6-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an anti-viral agent, particularly against RNA viruses such as influenza and hepatitis C. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for drug development.

Scientific Research Applications

6-Methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole has been the subject of extensive scientific research due to its potential as a therapeutic agent. It has been shown to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.